molecular formula C17H17BrN2O2 B5459609 N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide

N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide

Cat. No. B5459609
M. Wt: 361.2 g/mol
InChI Key: IQLZNMZJKWGMME-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide, also known as UMB24, is a novel compound that has gained attention in the scientific community due to its potential therapeutic properties. This compound belongs to the class of N-phenylalkylamides and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide is not fully understood, but it is believed to act on the TRPV1 receptor, which is involved in pain perception and inflammation. N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide has been shown to inhibit the activation of TRPV1, leading to a reduction in pain and inflammation. Additionally, N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide has been shown to induce apoptosis in cancer cells, which may be mediated through the activation of caspase-3 and -9.
Biochemical and Physiological Effects:
N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α, IL-6, and IL-1β. Additionally, N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide has been shown to reduce the expression of COX-2, an enzyme involved in inflammation. N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide has also been shown to reduce the proliferation and invasion of cancer cells, as well as induce cell cycle arrest and apoptosis.

Advantages and Limitations for Lab Experiments

N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. Additionally, it has shown promising results in various in vitro and in vivo models, making it a potential candidate for further study. However, there are also limitations to using N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide in lab experiments. It has low solubility in aqueous solutions, which can limit its use in certain assays. Additionally, the mechanism of action of N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide is not fully understood, which can make it difficult to interpret results.

Future Directions

There are several future directions for the study of N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide. One potential direction is to further investigate its anti-inflammatory and analgesic properties, particularly in models of chronic pain and inflammation. Additionally, N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide has shown promise as a potential cancer therapy, and further studies are needed to determine its efficacy in vivo. Finally, the mechanism of action of N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide is not fully understood, and further studies are needed to elucidate its molecular targets and signaling pathways.

Synthesis Methods

The synthesis of N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide involves the reaction of 4-bromo-3-methylbenzylamine with 1-phenylethyl isocyanate in the presence of a base. The resulting product is then purified using column chromatography, yielding N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide as a white solid. This method has been optimized to yield high purity and high yields of N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide.

Scientific Research Applications

N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide has been studied extensively for its potential therapeutic properties. It has been shown to have anti-inflammatory, analgesic, and anti-cancer activities. N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide has been tested in various in vitro and in vivo models, and has shown promising results in reducing inflammation and pain. Additionally, N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide has been shown to inhibit the growth of cancer cells, making it a potential candidate for cancer therapy.

properties

IUPAC Name

N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)oxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H17BrN2O2/c1-11-10-14(8-9-15(11)18)20-17(22)16(21)19-12(2)13-6-4-3-5-7-13/h3-10,12H,1-2H3,(H,19,21)(H,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IQLZNMZJKWGMME-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1)NC(=O)C(=O)NC(C)C2=CC=CC=C2)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H17BrN2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

361.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.